Cas no 82042-38-4 (Schisandrer A)

Schisandrer A structure
Schisandrer A structure
Product Name:Schisandrer A
CAS No:82042-38-4
MF:C30H32O9
MW:536.57
CID:724942
PubChem ID:163338
Update Time:2025-04-27

Schisandrer A Chemical and Physical Properties

Names and Identifiers

    • Benzo[3,4]cycloocta[1,2-f][1,3]benzodioxole-5,6-diol,5,6,7,8-tetrahydro-1,2,3,13-tetramethoxy-6,7-dimethyl-, 5-benzoate, (5R,6R,7S)-
    • Schisandrer A
    • Schizandrer A
    • DTXSID901002412
    • Benzoylgomisin P
    • Benzo(3,4)cycloocta(1,2-f)(1,3)benzodioxole-5,6-diol, 5,6,7,8-tetrahydro-6,7-dimethyl-1,2,3,13-tetramethoxy-, 5-benzoate, stereoisomer
    • 82042-38-4
    • FS-7267
    • E88963
    • [(8R,9R,10S)-9-hydroxy-3,4,5,19-tetramethoxy-9,10-dimethyl-15,17-dioxatetracyclo[10.7.0.02,7.014,18]nonadeca-1(19),2,4,6,12,14(18)-hexaen-8-yl] benzoate
    • CS-0140365
    • 6-Hydroxy-1,2,3,13-tetramethoxy-6,7-dimethyl-5,6,7,8-tetrahydro-11H-benzo[3',4']cycloocta[1',2':4,5]benzo[1,2-d][1,3]dioxol-5-yl benzoate
    • 129445-43-8
    • Benzo(3,4)cycloocta(1,2-f)(1,3)benzodioxole-5,6-diol, 5,6,7,8-tetrahydro-1,2,3,13-tetramethoxy-6,7-dimethyl-, 5-benzoate, stereoisomer
    • HY-N2988A
    • SCHIZANTHERIN A
    • SCHISANTHERIN
    • WUWEIZI ESTER A
    • GOMISIN
    • GOMISIN C
    • (5S)-6α,7β-Dimethyl-1,2,3,12-tetramethoxy-10,11-methylenedioxy(5,6,7,8-tetrahydrodibenzo[a,c]cyclooctene)-5α,6β-diol 5-benzoate
    • (6S)-1,10,11,12-Tetramethoxy-2,3-(methylenedioxy)-6α,7β-dimethyl-7-hydroxy-8β-(benzoyloxy)-5,6,7,8-tetrahydrodibenzo[a,c]cyclooctene
    • Inchi: 1S/C30H32O9/c1-16-12-18-13-21-25(38-15-37-21)26(35-5)22(18)23-19(14-20(33-3)24(34-4)27(23)36-6)28(30(16,2)32)39-29(31)17-10-8-7-9-11-17/h7-11,13-14,16,28,32H,12,15H2,1-6H3
    • InChI Key: UFCGDBKFOKKVAC-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1)OC1C(C)(O)C(C)CC2C(=C(C3=C(C=2)OCO3)OC)C2C1=CC(=C(C=2OC)OC)OC

Computed Properties

  • Exact Mass: 536.205
  • Monoisotopic Mass: 536.205
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 39
  • Rotatable Bond Count: 7
  • Complexity: 833
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 102Ų

Experimental Properties

  • Density: 1.33
  • Boiling Point: 675.6 °C at 760 mmHg
  • Flash Point: 218.9 °C
  • Refractive Index: 1.622
  • PSA: 122.35000
  • LogP: -2.66912
  • pka: 13.70±0.60(Predicted)
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